Cas no 2411098-96-7 (Thalidomide 4'-ether-alkylC5-azide)

• Product Name: Thalidomide 4'-ether-alkylC5-azide
• CAS No: 2411098-96-7
• MF: C₁₈H₁₉N₅O₅
• MW: 385.373963594437
• CID: 6807985
• PubChem ID: 155292155
• Update Time: 2025-05-20

Thalidomide 4'-ether-alkylC5-azide Chemical and Physical Properties

Names and Identifiers

• CHEMBL4751054
• BDBM50551096
• HY-157511
• CS-0955261
• 2411098-96-7
• 4-(5-azidopentoxy)-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
• Thalidomide-O-C5-azide
• Thalidomide 4'-ether-alkylC5-azide

• Inchi： 1S/C18H19N5O5/c19-22-20-9-2-1-3-10-28-13-6-4-5-11-15(13)18(27)23(17(11)26)12-7-8-14(24)21-16(12)25/h4-6,12H,1-3,7-10H2,(H,21,24,25)
• InChI Key： GQFFVQOOOJFWFV-UHFFFAOYSA-N
• SMILES： O(CCCCCN=[N+]=[N-])C1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 385.13861872Da
• Monoisotopic Mass: 385.13861872Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 107Ų

Additional information on Thalidomide 4'-ether-alkylC5-azide

Thalidomide 4'-ether-alkylC5-azide (CAS No. 2411098-96-7): An Emerging Compound in Chemical and Pharmaceutical Research

Thalidomide 4'-ether-alkylC5-azide (CAS No. 2411098-96-7) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This derivative of thalidomide, a well-known drug with a complex history, has been extensively studied for its potential therapeutic applications and unique chemical properties. The introduction of the 4'-ether-alkylC5-azide group significantly alters the molecular structure and functionality of thalidomide, opening new avenues for its use in various medical and scientific contexts.

The chemical structure of Thalidomide 4'-ether-alkylC5-azide is characterized by the presence of an azide group attached to a C5 alkyl chain, which is further linked to the ether group at the 4' position of the thalidomide molecule. This modification not only enhances the solubility and stability of the compound but also introduces new reactive sites that can be exploited for conjugation with other molecules, such as biomolecules or drug delivery systems.

Recent studies have highlighted the potential of Thalidomide 4'-ether-alkylC5-azide in various therapeutic applications. One notable area of research is its use in cancer therapy. Thalidomide itself has been shown to have anti-inflammatory and anti-angiogenic properties, which are beneficial in treating certain types of cancer. The introduction of the azide group in Thalidomide 4'-ether-alkylC5-azide enhances these properties, making it a promising candidate for developing new cancer treatments.

In addition to cancer therapy, Thalidomide 4'-ether-alkylC5-azide has shown potential in the treatment of autoimmune diseases. Thalidomide has been used to treat conditions such as leprosy and multiple myeloma due to its immunomodulatory effects. The modified structure of Thalidomide 4'-ether-alkylC5-azide may offer improved efficacy and reduced side effects compared to thalidomide, making it an attractive option for further clinical investigation.

The azide group in Thalidomide 4'-ether-alkylC5-azide also makes it a valuable tool in chemical biology and drug discovery. The azide functionality can be used for click chemistry reactions, allowing for the efficient conjugation with other molecules. This property is particularly useful in developing targeted drug delivery systems and creating bioconjugates for diagnostic and therapeutic purposes.

In terms of synthesis, Thalidomide 4'-ether-alkylC5-azide can be prepared through a series of well-established chemical reactions. The synthesis typically involves the introduction of the azide group via a nucleophilic substitution reaction followed by etherification to attach the alkyl chain. The resulting compound is highly pure and can be characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

The safety profile of Thalidomide 4'-ether-alkylC5-azide is an important consideration in its development as a pharmaceutical agent. While thalidomide has a known teratogenic effect, recent studies suggest that modifications such as those found in Thalidomide 4'-ether-alkylC5-azide may reduce these risks. However, comprehensive safety evaluations are still ongoing to ensure that the compound is safe for clinical use.

In conclusion, Thalidomide 4'-ether-alkylC5-azide (CAS No. 2411098-96-7) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique chemical structure and potential therapeutic applications make it a promising candidate for further development. Ongoing research continues to explore its full potential, with promising results indicating its value in treating various diseases and conditions.